Remiprostol

• CAS RN: 110845-89-1
• Molecular Formula: C25H36O5
• Molecular Weight: 416.5 g/mol
• IUPAC Name: methyl (Z)-7-[(1R,2R,3R)-2-[(1E,5E)-6-(cyclopenten-1-yl)-4-hydroxy-4-methylhexa-1,5-dienyl]-3-hydroxy-5-oxocyclopentyl]hept-4-enoate
• InChI: InChI=1S/C25H36O5/c1-25(29,17-15-19-10-7-8-11-19)16-9-13-21-20(22(26)18-23(21)27)12-5-3-4-6-14-24(28)30-2/h3-4,9-10,13,15,17,20-21,23,27,29H,5-8,11-12,14,16,18H2,1-2H3/b4-3-,13-9+,17-15+/t20-,21-,23-,25?/m1/s1
• InChI Key: ZZVPHCPLTZTOBC-XBFCOAIZSA-N
• Isomeric SMILES: CC(C/C=C/[C@H]1[C@@H](CC(=O)[C@@H]1CC/C=C\CCC(=O)OC)O)(/C=C/C2=CCCC2)O
• SMILES: CC(CC=CC1C(CC(=O)C1CCC=CCCC(=O)OC)O)(C=CC2=CCCC2)O
• synonyms: Remiprostol

Description

Remiprostol is a synthetic prostaglandin E1 (PGE1) analogue that has been extensively studied for its potential therapeutic applications. It is a potent vasodilator and has been shown to have a wide range of physiological and biochemical effects.

Mechanism Of Action

Remiprostol acts as a potent vasodilator by activating the Remiprostol receptor. It also inhibits platelet aggregation and has anti-inflammatory properties. Remiprostol has been shown to increase the production of cyclic AMP, which leads to relaxation of smooth muscle cells and vasodilation.

Biochemical And Physiological Effects

Remiprostol has a wide range of biochemical and physiological effects. It has been shown to increase the production of nitric oxide, which leads to vasodilation. Remiprostol also inhibits the production of thromboxane A2, which is a potent vasoconstrictor and platelet aggregator. Remiprostol has anti-inflammatory properties and has been shown to reduce the production of pro-inflammatory cytokines.

Advantages And Limitations For Lab Experiments

Remiprostol has several advantages for lab experiments. It is a potent vasodilator and can be used to study the effects of vasodilation on various physiological systems. Remiprostol has anti-inflammatory properties and can be used to study the effects of inflammation on various physiological systems. However, Remiprostol has limitations for lab experiments. It is a synthetic compound and may not accurately reflect the effects of endogenous prostaglandins. Remiprostol also has a short half-life, which may limit its use in long-term experiments.

Future Directions

There are several future directions for research on Remiprostol. One potential area of research is the use of Remiprostol in the treatment of pulmonary hypertension. Remiprostol has been shown to have vasodilatory effects on the pulmonary vasculature and may be a potential therapeutic option for this condition. Another potential area of research is the use of Remiprostol in the treatment of erectile dysfunction. Remiprostol has been shown to have vasodilatory effects on the penile vasculature and may be a potential therapeutic option for this condition. Additionally, further research is needed to elucidate the mechanisms of action of Remiprostol and its potential therapeutic applications in various conditions.

Synthesis Methods

Remiprostol is synthesized by the esterification of 16,16-dimethyl-trans-delta2-Remiprostol with a 3-hydroxypropyl group. The resulting compound is then purified by column chromatography. The synthesis method has been optimized to produce high yields of pure Remiprostol.

Scientific Research Applications

Remiprostol has been extensively studied for its potential therapeutic applications. It has been shown to have a wide range of physiological and biochemical effects, including vasodilation, anti-inflammatory, and anti-ulcer properties. Remiprostol has been investigated for its potential use in the treatment of various conditions, such as gastric ulcers, pulmonary hypertension, and erectile dysfunction.